Cas no 866040-52-0 (methyl 3-(2,5-dimethyl-1H-pyrrol-1-yl)-3-(thiophen-3-yl)propanoate)

• Product Name: methyl 3-(2,5-dimethyl-1H-pyrrol-1-yl)-3-(thiophen-3-yl)propanoate
• CAS No: 866040-52-0
• CID: 4662481
• Update Time: 2025-06-22

methyl 3-(2,5-dimethyl-1H-pyrrol-1-yl)-3-(thiophen-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2,5-dimethyl-1H-pyrrol-1-yl)-3-(thiophen-3-yl)propanoate

Additional information on methyl 3-(2,5-dimethyl-1H-pyrrol-1-yl)-3-(thiophen-3-yl)propanoate

Methyl 3-(2,5-dimethyl-1H-pyrrol-1-yl)-3-(thiophen-3-yl)propanoate: A Novel Scaffold for Drug Discovery and Biological Activity

CAS No. 866040-52-0 represents a unique chemical entity with a complex molecular structure that has garnered significant attention in the field of medicinal chemistry. This compound, known as methyl 3-(2,5-dimethyl-1H-pyrrol-1-yl)-3-(thiophen-3-yl)propanoate, is characterized by its fused heterocyclic framework combining a pyrrol-1-yl ring with a thiophen-3-yl group, connected through a propanoate ester linkage. The structural complexity of this molecule provides a foundation for exploring its potential applications in pharmaceutical research, particularly in targeting inflammatory pathways and modulating cellular signaling mechanisms.

Recent studies have highlighted the importance of heterocyclic scaffolds in drug discovery due to their ability to interact with multiple biological targets. The pyrrol-1-yl ring, a five-membered nitrogen-containing heterocycle, is commonly found in natural products and pharmaceutical agents, while the thiophen-3-yl group, a five-membered aromatic ring with sulfur, contributes to the molecule's electronic properties. The combination of these two functional groups in a single molecule creates a unique chemical environment that may enhance its pharmacological profile. This structural feature is particularly relevant in the context of anti-inflammatory drug development, where the ability to modulate cytokine signaling and reduce oxidative stress is critical.

The propanoate ester group in methyl 3-(2,5-dimethyl-1H-pyrrol-1-yl)-3-(thiophen-3-yl)propanoate plays a dual role in determining its physicochemical properties and biological activity. Esters are known for their ability to enhance solubility and permeability, which are essential for drug delivery. Additionally, the presence of the 2,5-dimethyl substituents on the pyrrol-1-yl ring introduces steric effects that may influence the molecule's binding affinity to target proteins. These structural modifications are often the focus of structure-activity relationship (SAR) studies, which aim to optimize the therapeutic potential of small molecules.

Current research on heterocyclic compounds has revealed that the integration of multiple aromatic and heteroaromatic systems can lead to the development of multitarget drugs. The thiophen-3-yl group, for instance, is known to participate in π-π stacking interactions with DNA and proteins, while the pyrrol-1-yl ring may engage in hydrogen bonding with amino acid residues. This dual interaction potential makes methyl 3-(2,5-dimethyl-1H-pyryrol-1-yl)-3-(thiophen-3-yl)propanoate a promising candidate for targeting complex biological systems, such as the immune response and metabolic pathways.

Recent advances in computational drug discovery have enabled the prediction of the molecular behavior of compounds like methyl 3-(2,5-dimethyl-1H-pyrrol-1-yl)-3-(thiophen-3-yl)propanoate. Molecular docking studies suggest that this compound may bind to key enzymes involved in inflammation, such as cyclooxygenase-2 (COX-2) and phospholipase A2 (PLA2). These enzymes are central to the production of pro-inflammatory mediators, and their inhibition is a well-established therapeutic strategy for conditions like rheumatoid arthritis and inflammatory bowel disease. The ability of this molecule to modulate these targets is further supported by its structural similarity to known anti-inflammatory agents.

The 2,5-dimethyl substituents on the pyrrol-1-yl ring also contribute to the molecule's stability and selectivity. These groups can act as steric shields, reducing the likelihood of off-target interactions and enhancing the molecule's safety profile. This is particularly important in the context of drug development, where minimizing side effects is a priority. Additionally, the presence of these substituents may influence the molecule's metabolic pathways, potentially improving its pharmacokinetic properties.

Experimental studies on heterocyclic compounds have demonstrated that the combination of aromatic and heteroaromatic systems can lead to the design of molecules with enhanced biological activity. For example, the thiophen-3-yl group has been shown to improve the solubility of compounds in aqueous environments, which is crucial for oral administration. The pyrrol-1-yl ring, on the other hand, can increase the molecule's hydrophobicity, facilitating its passage through cell membranes. This balance between hydrophilicity and hydrophobicity is essential for optimizing the drug's bioavailability.

Furthermore, the structural features of methyl 3-(2,5-dimethyl-1H-pyrrol-1-yl)-3-(thiophen-3-yl)propanoate make it a potential candidate for targeted drug delivery systems. The ability to modify the propanoate ester group with functional groups that recognize specific receptors or transporters could enable the molecule to be directed to particular tissues or cells. This approach is particularly relevant in the treatment of diseases where localized drug action is beneficial, such as cancer and neurodegenerative disorders.

Recent trends in pharmaceutical research emphasize the importance of designing molecules that can interact with multiple biological targets, a concept known as multitarget drug design. The heterocyclic framework of methyl 3-(2,5-dimethyl-1H-pyrrol-1-yl)-3-(thiophen-3-yl)propanoate aligns well with this strategy, as it provides a platform for incorporating additional functional groups that can target different pathways. This adaptability makes the molecule a versatile tool for exploring new therapeutic applications.

The synthesis and characterization of methyl 3-(2,5-dimethyl-1H-pyrrol-1-yl)-3-(thiophen-3-yl)propanoate have been the focus of several studies in the field of organic chemistry. These efforts have led to the development of efficient synthetic routes that allow for the precise construction of the molecule's complex structure. The ability to synthesize such compounds in high yield and purity is critical for their evaluation in biological systems and for their potential application in drug development.

Overall, the unique structure of methyl 3-(2,5-dimethyl-1H-pyrrol-1-yl)-3-(thiophen-3-yl)propanoate positions it as a promising candidate for further exploration in pharmaceutical research. Its combination of aromatic and heteroaromatic systems, along with the presence of the propanoate ester group, offers a versatile platform for designing molecules with enhanced therapeutic potential. As research in this area continues to evolve, the application of such compounds in the treatment of complex diseases is likely to expand, opening new avenues for innovation in the field of medicinal chemistry.

For more information on the synthesis, biological activity, and potential applications of methyl 3-(2,5-dimethyl-1H-pyrrol-1-yl)-3-(thiophen-3-yl)propanoate, further studies are recommended to explore its full potential in drug development and therapeutic applications.

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